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Introduction
AZD2423 is a potent and selective non-competitive, negative allosteric modulator of the C-C

chemokine receptor 2 (CCR2).[1] CCR2 and its primary ligand, monocyte chemoattractant

protein-1 (MCP-1/CCL2), play a crucial role in the recruitment of monocytes and macrophages

to sites of inflammation. This pathway is implicated in a variety of inflammatory and neuropathic

pain conditions. These application notes provide detailed protocols for key in vitro assays to

characterize the activity of AZD2423.
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Assay Type
Cell
Line/System

Ligand/Stimul
us

Endpoint IC50 Value

Calcium Flux
CCR2-

expressing cells
MCP-1

Inhibition of

Ca2+

mobilization

1.2 nM[1]

Chemotaxis THP-1 cells MCP-1
Inhibition of cell

migration
4 nM[1]

Calcium

Mobilization
THP-1 cells MCP-1

Inhibition of

Ca2+

mobilization

4 nM[1]

Receptor Binding - -
High-affinity

binding
2.6 nM

Signaling Pathway
The following diagram illustrates the canonical CCR2 signaling pathway and the proposed

mechanism of action for AZD2423 as a negative allosteric modulator.
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Caption: CCR2 signaling and AZD2423 mechanism.

Experimental Protocols
Calcium Flux Assay
This protocol is designed to measure the inhibitory effect of AZD2423 on MCP-1-induced

intracellular calcium mobilization in a CCR2-expressing cell line, such as THP-1.

Experimental Workflow:
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Caption: Calcium flux assay workflow.

Materials:

THP-1 cells (ATCC TIB-202)

RPMI-1640 medium with 10% FBS, 2 mM L-glutamine, 10 mM HEPES, 1 mM sodium

pyruvate, and 0.05 mM 2-mercaptoethanol

Recombinant Human MCP-1/CCL2 (carrier-free)

AZD2423

Fluo-4 AM calcium indicator dye

Pluronic F-127
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Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

96-well black, clear-bottom microplates

Protocol:

Cell Preparation:

Culture THP-1 cells in complete RPMI-1640 medium.

On the day of the assay, harvest cells and wash with HBSS.

Resuspend cells in HBSS at a density of 1 x 10^6 cells/mL.

Plate 100 µL of the cell suspension per well in a 96-well plate.

Dye Loading:

Prepare a 2X Fluo-4 AM loading solution in HBSS containing 2 µM Fluo-4 AM and 0.04%

Pluronic F-127.

Add 100 µL of the 2X loading solution to each well containing cells.

Incubate the plate for 60 minutes at 37°C in the dark.

Compound Incubation:

Prepare serial dilutions of AZD2423 in HBSS.

After the dye-loading incubation, gently wash the cells twice with HBSS.

Add 100 µL of the AZD2423 dilutions (or vehicle control) to the respective wells.

Incubate for 15-30 minutes at room temperature.

Stimulation and Measurement:

Prepare a 5X stock of MCP-1 in HBSS (e.g., 50 nM for a final concentration of 10 nM).
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Place the microplate in a fluorescence plate reader (e.g., FLIPR, FlexStation) equipped

with an automated liquid handling system.

Set the reader to measure fluorescence at Ex/Em = 490/525 nm.

Establish a baseline fluorescence reading for 10-20 seconds.

Add 25 µL of the 5X MCP-1 solution to each well to initiate the calcium response.

Continue to record the fluorescence intensity for at least 2-3 minutes.

Data Analysis:

Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from

the peak fluorescence for each well.

Normalize the data to the vehicle control (0% inhibition) and a maximal inhibition control

(100% inhibition).

Plot the normalized response against the log concentration of AZD2423 and fit the data to

a four-parameter logistic equation to determine the IC50 value.

Chemotaxis Assay (Transwell Migration)
This assay measures the ability of AZD2423 to inhibit the migration of THP-1 cells towards a

gradient of MCP-1.

Experimental Workflow:
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Caption: Chemotaxis assay workflow.

Materials:

THP-1 cells

Complete RPMI-1640 medium

Recombinant Human MCP-1/CCL2

AZD2423

Transwell inserts (e.g., 24-well format with 5 µm pore size polycarbonate membrane)

Calcein AM or other suitable fluorescent dye for cell labeling
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Assay buffer (e.g., HBSS with 0.1% BSA)

Protocol:

Preparation of Transwell Plate:

Add assay buffer containing MCP-1 (e.g., 10-50 ng/mL) to the lower chambers of the 24-

well plate.

Add assay buffer without MCP-1 to the negative control wells.

Cell Preparation and Compound Treatment:

Harvest THP-1 cells and resuspend in assay buffer at a concentration of 1-2 x 10^6

cells/mL.

Label the cells with Calcein AM according to the manufacturer's instructions.

Prepare serial dilutions of AZD2423 in the cell suspension.

Incubate the cells with AZD2423 (or vehicle) for 15-30 minutes at room temperature.

Cell Seeding:

Place the Transwell inserts into the wells of the 24-well plate.

Add 100 µL of the treated THP-1 cell suspension to the upper chamber of each insert.

Incubation:

Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours to allow for cell migration.

Quantification of Migrated Cells:

Carefully remove the Transwell inserts from the plate.

Wipe the top surface of the membrane with a cotton swab to remove non-migrated cells.
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Measure the fluorescence of the migrated cells in the lower chamber using a fluorescence

plate reader.

Alternatively, fix and stain the migrated cells on the bottom of the membrane and count

them under a microscope.

Data Analysis:

Subtract the background fluorescence (wells with no chemoattractant) from all readings.

Normalize the data to the vehicle control (0% inhibition) and a no-migration control (100%

inhibition).

Plot the normalized migration against the log concentration of AZD2423 and fit the data to

a four-parameter logistic equation to determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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